Cas no 1936590-03-2 (2-Amino-4-bromo-benzothiophene-3-carbonitrile)

2-Amino-4-bromo-benzothiophene-3-carbonitrile is a heterocyclic organic compound featuring a benzothiophene core functionalized with an amino group at the 2-position, a bromo substituent at the 4-position, and a nitrile group at the 3-position. This structure makes it a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The bromo substituent enhances reactivity for cross-coupling reactions, while the amino and nitrile groups offer additional sites for further functionalization. Its well-defined reactivity profile and stability under standard conditions make it a valuable building block for constructing complex heterocyclic frameworks. The compound is typically handled under inert conditions to preserve its integrity.

2-Amino-4-bromo-benzothiophene-3-carbonitrile structure

1936590-03-2 structure

Product Name:2-Amino-4-bromo-benzothiophene-3-carbonitrile

CAS No:1936590-03-2

MF:C₉H₅BrN₂S

MW:253.118399381638

CID:6794033

PubChem ID:131190984

Update Time:2025-06-09

2-Amino-4-bromo-benzothiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- SY324945
- F93615
- 1936590-03-2
- 2-Amino-4-bromobenzo[b]thiophene-3-carbonitrile
- MFCD29379625
- CS-0311160
- 2-AMINO-4-BROMO-BENZOTHIOPHENE-3-CARBONITRILE
- SCHEMBL23496714
- 2-Amino-4-bromo-benzothiophene-3-carbonitrile
- Inchi： 1S/C9H5BrN2S/c10-6-2-1-3-7-8(6)5(4-11)9(12)13-7/h1-3H,12H2
- InChI Key： ZSMMHHQGUZRNJG-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC2=C1C(C#N)=C(N)S2

Computed Properties

Exact Mass: 251.93568g/mol
Monoisotopic Mass: 251.93568g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 249
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 78Å²

2-Amino-4-bromo-benzothiophene-3-carbonitrile Pricemore >>

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